Cas no 720678-32-0 (2-isocyanato-1-methoxy-3-methylbenzene)

2-Isocyanato-1-methoxy-3-methylbenzene is a specialized aromatic isocyanate compound featuring a methoxy and methyl substituent on the benzene ring. Its unique structure enhances reactivity in polyurethane and polyurea synthesis, offering controlled cross-linking and improved material properties. The electron-donating methoxy group influences the isocyanate group's electrophilicity, enabling selective reactions with polyols or amines under mild conditions. This compound is particularly useful in coatings, adhesives, and elastomers, where tailored hardness and flexibility are required. Its stability and compatibility with various solvents make it suitable for industrial applications requiring precise formulation control. Proper handling is essential due to its moisture sensitivity and potential health hazards.

2-isocyanato-1-methoxy-3-methylbenzene structure

720678-32-0 structure

Product Name:2-isocyanato-1-methoxy-3-methylbenzene

CAS No:720678-32-0

MF:C₉H₉NO₂

MW:163.173262357712

CID:558410

PubChem ID:45091001

Update Time:2025-06-07

2-isocyanato-1-methoxy-3-methylbenzene Chemical and Physical Properties

Names and Identifiers

- Benzene,2-isocyanato-1-methoxy-3-methyl-
- Benzene, 2-isocyanato-1-methoxy-3-methyl- (9CI)
- 2-isocyanato-1-methoxy-3-methylbenzene
- DTXSID10666732
- SCHEMBL10614861
- 720678-32-0
- EN300-1838768
- Inchi： 1S/C9H9NO2/c1-7-4-3-5-8(12-2)9(7)10-6-11/h3-5H,1-2H3
- InChI Key： ODWZRDBUYGLZTO-UHFFFAOYSA-N
- SMILES： O(C)C1=CC=CC(C)=C1N=C=O

Computed Properties

Exact Mass: 163.06337
Monoisotopic Mass: 163.063
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 187
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 38.7A^2
XLogP3: 3.1

Experimental Properties

PSA: 38.66

2-isocyanato-1-methoxy-3-methylbenzene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-1838768-0.05g	2-isocyanato-1-methoxy-3-methylbenzene	720678-32-0	95%	0.05g	$252.0	2023-09-19
Enamine	EN300-1838768-0.1g	2-isocyanato-1-methoxy-3-methylbenzene	720678-32-0	95%	0.1g	$376.0	2023-09-19
Enamine	EN300-1838768-0.25g	2-isocyanato-1-methoxy-3-methylbenzene	720678-32-0	95%	0.25g	$538.0	2023-09-19
Enamine	EN300-1838768-0.5g	2-isocyanato-1-methoxy-3-methylbenzene	720678-32-0	95%	0.5g	$847.0	2023-09-19
Enamine	EN300-1838768-1.0g	2-isocyanato-1-methoxy-3-methylbenzene	720678-32-0	95%	1g	$1086.0	2023-06-03
Enamine	EN300-1838768-2.5g	2-isocyanato-1-methoxy-3-methylbenzene	720678-32-0	95%	2.5g	$2127.0	2023-09-19
Enamine	EN300-1838768-5.0g	2-isocyanato-1-methoxy-3-methylbenzene	720678-32-0	95%	5g	$3147.0	2023-06-03
Enamine	EN300-1838768-10.0g	2-isocyanato-1-methoxy-3-methylbenzene	720678-32-0	95%	10g	$4667.0	2023-06-03
Enamine	EN300-1838768-1g	2-isocyanato-1-methoxy-3-methylbenzene	720678-32-0	95%	1g	$1086.0	2023-09-19
Enamine	EN300-1838768-5g	2-isocyanato-1-methoxy-3-methylbenzene	720678-32-0	95%	5g	$3147.0	2023-09-19